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Compound of Interest

Compound Name: Aminomethanesulfonic acid

Cat. No.: B080838

Introduction

Aminomethanesulfonic acid, a structurally simple organosulfur compound, serves as a
versatile tool in various scientific disciplines. Its unique combination of an amino group and a
sulfonic acid moiety imparts properties that are highly valuable in biochemical, pharmaceutical,
and analytical research. This technical guide provides an in-depth overview of the core
physicochemical properties, experimental protocols, and relevant biological context for
aminomethanesulfonic acid, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

A summary of the key quantitative data for aminomethanesulfonic acid is presented below.

Property Value Reference
Molecular Formula CHsNOsS [112]1[3][4][5]
Molecular Weight 111.12 g/mol [1112114]
CAS Registry Number 13881-91-9 [1][41[5]
IUPAC Name aminomethanesulfonic acid [2]

Melting Point 184 °C (decomposes) [6]

Water Solubility 17 g/L (at 17 °C) [6]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of aminomethanesulfonic acid are
crucial for its effective application in research.

Synthesis of Aminomethanesulfonic Acid

A common laboratory-scale synthesis of aminomethanesulfonic acid can be achieved
through a one-step process.[7] The following protocol outlines a general procedure.

Materials:

o Formaldehyde

e Sodium bisulfite

e Ammonia solution

e Hydrochloric acid

e Ethanol

o Reaction vessel with stirring and temperature control
« Filtration apparatus

Procedure:

In a well-ventilated fume hood, prepare a solution of sodium bisulfite in water within the
reaction vessel.

e Cool the solution in an ice bath and slowly add formaldehyde while stirring continuously.

» To the resulting solution, add a concentrated ammonia solution dropwise, maintaining the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours.
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 Acidify the mixture with concentrated hydrochloric acid to precipitate the
aminomethanesulfonic acid.

o Collect the crude product by filtration and wash with cold ethanol.

o Recrystallize the product from hot water to obtain purified aminomethanesulfonic acid.

Analysis by lon Chromatography

The purity and concentration of aminomethanesulfonic acid can be determined using ion
chromatography.[8] The following is a general protocol that can be adapted for specific
instrumentation.

Equipment and Reagents:

e lon chromatography system with a conductivity detector

e Anion-exchange column suitable for organic acid analysis

e Eluent (e.g., sodium hydroxide or sodium carbonate/bicarbonate buffer)
« Aminomethanesulfonic acid standard

e Deionized water

o Sample preparation vials and filters

Procedure:

o Standard Preparation: Prepare a stock solution of aminomethanesulfonic acid of a known
concentration in deionized water. Create a series of calibration standards by diluting the
stock solution.

o Sample Preparation: Dissolve the aminomethanesulfonic acid sample in deionized water
to a concentration within the calibration range. Filter the sample through a 0.45 um filter.

o Chromatographic Conditions: Set up the ion chromatography system with the appropriate
column and eluent conditions. Equilibrate the system until a stable baseline is achieved.
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e Analysis: Inject the prepared standards and samples onto the column.

o Data Processing: Integrate the peak corresponding to aminomethanesulfonic acid and
construct a calibration curve from the standard injections. Determine the concentration of
aminomethanesulfonic acid in the sample by comparing its peak area to the calibration

curve.

Logical Workflow for Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis and subsequent
purification of aminomethanesulfonic acid.

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis and purification of
aminomethanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aminomethanesulfonic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080838#aminomethanesulfonic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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